Cas no 2098000-22-5 (3-fluoro-2,2-dimethylpropan-1-amine hydrochloride)

• Product Name: 3-fluoro-2,2-dimethylpropan-1-amine hydrochloride
• CAS No: 2098000-22-5
• MF: C₅H₁₃ClFN
• MW: 141.614824056625
• MDL: MFCD29046499
• CID: 5521405
• PubChem ID: 13422496
• Update Time: 2025-05-20

3-fluoro-2,2-dimethylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2,2-dimethylpropan-1-amine HCl
• 3-fluoro-2,2-dimethylpropan-1-amine hydrochloride

• MDL： MFCD29046499
• Inchi： 1S/C5H12FN.ClH/c1-5(2,3-6)4-7;/h3-4,7H2,1-2H3;1H
• InChI Key： HEXWULANUUVCLN-UHFFFAOYSA-N
• SMILES： C(C)(C)(CN)CF.Cl

Additional information on 3-fluoro-2,2-dimethylpropan-1-amine hydrochloride

Introduction to 3-fluoro-2,2-dimethylpropan-1-amine hydrochloride (CAS No. 2098000-22-5)

3-fluoro-2,2-dimethylpropan-1-amine hydrochloride, identified by its CAS number 2098000-22-5, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a highly versatile structure, which makes it a valuable intermediate in the synthesis of various bioactive agents. The presence of a fluorine atom at the 3-position of the propane backbone introduces unique electronic and steric properties, influencing both its reactivity and its potential biological activity.

The chemical structure of 3-fluoro-2,2-dimethylpropan-1-amine hydrochloride consists of a tertiary amine moiety connected to a fluorinated isobutyl group, with the hydrochloride salt form enhancing its solubility in aqueous systems. This makes it particularly useful for applications in drug formulations where solubility and stability are critical factors. The compound’s molecular formula, C₅H₁₂FNCl, reflects its composition and underscores its position as a fluorinated amine derivative with potential applications in both central nervous system (CNS) drugs and other therapeutic areas.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. 3-fluoro-2,2-dimethylpropan-1-amine hydrochloride exemplifies this trend, as its fluorine substituent can modulate the electronic properties of adjacent functional groups, thereby influencing reaction pathways and biological interactions. This has led to its exploration as a key building block in the synthesis of novel pharmacophores targeting various diseases.

One of the most compelling aspects of 3-fluoro-2,2-dimethylpropan-1-amine hydrochloride is its role in the development of CNS-active compounds. Fluorinated amines are frequently incorporated into neuroactive molecules due to their ability to cross the blood-brain barrier more efficiently than their non-fluorinated counterparts. Recent studies have demonstrated that derivatives of this compound exhibit promising properties as potential treatments for neurological disorders such as depression, anxiety, and neurodegenerative diseases. The amine functionality provides a site for further derivatization, allowing researchers to fine-tune the pharmacological profile of the final drug candidate.

The synthesis of 3-fluoro-2,2-dimethylpropan-1-amine hydrochloride involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include nucleophilic substitution reactions on appropriately substituted halogenated precursors followed by salt formation with hydrochloric acid. These synthetic strategies leverage well-established methodologies in organic chemistry while showcasing the compound’s adaptability in different chemical frameworks. The availability of high-purity starting materials and efficient reaction conditions has made it feasible to produce 3-fluoro-2,2-dimethylpropan-1-amine hydrochloride on scales suitable for both research and industrial applications.

From a medicinal chemistry perspective, 3-fluoro-2,2-dimethylpropan-1-amine hydrochloride serves as a scaffold for structure-based drug design. Its rigid isobutyl group provides steric constraints that can optimize interactions with biological targets, while the fluorine atom offers opportunities for hydrogen bonding or dipole interactions depending on the molecular environment. This balance between structural rigidity and functional diversity makes it an attractive candidate for further derivatization. Researchers have employed computational methods such as molecular docking and quantum mechanical calculations to predict how modifications at different positions of this molecule might affect its binding affinity and selectivity.

The pharmacological evaluation of 3-fluoro-2,2-dimethylpropan-1-amine hydrochloride has revealed several interesting findings that underscore its therapeutic potential. Preclinical studies have shown that certain derivatives exhibit anxiolytic effects comparable to established benzodiazepine analogs but with improved metabolic stability and reduced side effects. Additionally, modifications at the nitrogen or fluorine positions have led to compounds with potent antidepressant properties without causing sedation or cognitive impairment—a significant advantage over traditional treatments. These findings highlight the importance of fluorinated amines in developing next-generation therapeutics.

The role of 3-fluoro-2,2-dimethylpropan-1-amine hydrochloride extends beyond CNS drugs; it also finds applications in other therapeutic areas such as antiviral and anticancer research. The unique electronic properties imparted by the fluorine atom can influence drug-receptor interactions in ways that enhance efficacy while minimizing off-target effects. For instance, studies have explored its use as an intermediate in synthesizing protease inhibitors for antiviral therapies or kinase inhibitors for cancer treatment. The versatility of this compound underscores its significance as a chemical entity with broad pharmaceutical applicability.

In conclusion,3-fluoro-2,2-dimethylpropan-1-amine hydrochloride (CAS No. 2098000-22-5) represents a promising candidate for further development in medicinal chemistry. Its structural features—combining a fluorinated isobutyl group with an amine moiety—make it an ideal building block for designing novel bioactive molecules targeting diverse therapeutic areas. The ongoing research into its derivatives continues to uncover new possibilities for treating neurological disorders as well as other diseases where fluorinated compounds offer advantages over conventional agents.